Cas no 23496-41-5 (Peimine)

Peimine; verticine is a natural compound with good anti-inflammatory activity

Peimine structure

Product Name:Peimine

CAS No:23496-41-5

Molecular Formula:C₂₇H₄₅NO₃

Molecular Weight:431.6511

MDL:MFCD02259442

CID:52312

PubChem ID:131900

Peimine Properties

Names and Identifiers

- Peimine
- ISODIHYDROIMPERIALINE
- VERTICINE
- Peimine(Verticine)
- Cevane-3,6,20-triol, (3β,5α,6α)-
- Dihydroisoimperialine
- (5α)-Cevane-3β,6α,20-triol
- PAYNANTHEINE(SH)
- PEIMINE(RG)
- 5α-Cevane-3β,6α,20-triol
- Isodihydroimperialin
- Verticine,Zhebeinine,Wanpeinine A
- (3β,5α,6α)-Cevane-3,6,20-triol
- Wanpeinine A
- 34QDF8UFSY
- Zhebeinine
- Wanpeinine-A
- Zhebeinine;
- Peimine,(S)
- Peimine, >=98% (HPLC)
- VA11499
- V0237
- C10830
- (3beta,5alpha,6alpha)
- 5,14-Cevanine-3,6,20-triol
- MFCD02259442
- CCG-269025
- Q-100298
- UNII-34QDF8UFSY
- VERTICINE [MI]
- 23496-41-5
- 5.alpha.-Cevane-3.beta.,6.alpha.,20-triol
- NS00114136
- Cevane-3,6,20-triol, (3beta,5alpha,6alpha)-
- Q27108541
- Cevane-3,6,20-triol, (3beta,5alpha,6alpha,22beta)-
- CS-3731
- s9281
- (3beta,5alpha,6alpha)-Cevane-3,6,20-triol
- Verticine;Dihydroisoimperialine
- 107299-20-7
- SCHEMBL336637
- Cevane-3,6,20-triol, (3beta,5alpha,6alpha,25alpha)-
- Verticine (Peimine)
- P2610
- 1ST158089
- AKOS025311477
- (3S,4aS,5S,6aS,6bS,8aS,9S,9aS,12S,15aS,15bR,16aS,16bR)-9,12,16b-Trimethyltetracosahydrobenzo[4,5]indeno[1,2-h]pyrido[1,2-b]isoquinoline-3,5,9-triol
- 5alpha,14alpha,22beta-Cevanine-3beta,6alpha,20beta-triol
- Cevane-3,6,20-triol, (3.beta.,5.alpha.,6.alpha.)-
- BS-16581
- DTXSID70910283
- AC-7969
- CHEBI:9970
- (1R,2S,6S,9S,10S,11S,14S,15S,17S,18S,20S,23R,24S)-6,10,23-trimethyl-4-azahexacyclo[12.11.0.02,11.04,9.015,24.018,23]pentacosane-10,17,20-triol
- HY-N0212
- 6.ALPHA.-DIHYDROISOIMPERIALINE
- cevane-3,6,20-triol
- Cevane-3,6,20-triol, (3ss,5a,6a)-; 5a-Cevane-3ss,6a,20-triol (8CI); Verticine (6CI,7CI); (3ss,5a,6a)-Cevane-3,6,20-triol; Dihydroisoimperialine; Peimine
- +Expand
- MDL： MFCD02259442
- InChIKey： IUKLSMSEHKDIIP-BZMYINFQSA-N
- Inchi： 1S/C27H45NO3/c1-15-4-7-25-27(3,31)21-6-5-17-18(20(21)14-28(25)13-15)11-22-19(17)12-24(30)23-10-16(29)8-9-26(22,23)2/h15-25,29-31H,4-14H2,1-3H3/t15-,16-,17+,18+,19-,20-,21-,22-,23+,24-,25-,26+,27-/m0/s1
- SMILES： O([H])[C@@]1([H])C([H])([H])[C@@]2([H])[C@]3([H])C([H])([H])C([H])([H])[C@]4([H])[C@@](C([H])([H])[H])([C@]5([H])C([H])([H])C([H])([H])[C@]([H])(C([H])([H])[H])C([H])([H])N5C([H])([H])[C@@]4([H])[C@]3([H])C([H])([H])[C@]2([H])[C@@]2(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]([H])(C([H])([H])[C@@]21[H])O[H])O[H]

Computed Properties

Exact Mass: 431.339944g/mol
Surface Charge: 0
XLogP3: 4.1
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 0
Monoisotopic Mass: 431.339944g/mol
Monoisotopic Mass: 431.339944g/mol
Topological Polar Surface Area: 63.9Å²
Heavy Atom Count: 31
Complexity: 715
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 13
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 431.7

Experimental Properties

LogP: 3.61600
PSA: 63.93000
Merck: 9969
Boiling Point: 568.4℃ at 760 mmHg
Melting Point: 223°C(lit.)
Flash Point: 275.3±28.8 °C
Color/Form: Powder
pka: 9.5(at 25℃)
Specific Rotation: D16 -19.4° (ethanol); D17 -20° (CHCl3)
Density: 1.2±0.1 g/cm3

Peimine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
abcr	AB479077-5 mg	Peimine; .	23496-41-5		5mg	€117.20	2023-04-20
Ambeed	A403106-1mg	(3S,4aS,5S,6aS,6bS,8aS,9S,9aS,12S,15aS,15bR,16aS,16bR)-9,12,16b-Trimethyltetracosahydrobenzo[4,5]indeno[1,2-h]pyrido[1,2-b]isoquinoline-3,5,9-triol	23496-41-5	98%	1mg	$8.0	2024-08-03
ChemFaces	CFN99996-20mg	Peimine	23496-41-5	>=98%	20mg	$70
Chengdu Biopurify Phytochemicals Ltd	BP1072-100mg	Peimine	23496-41-5	98%	100mg	$190	2023-09-20
DC Chemicals	DCB-006-20 mg	Peimine	23496-41-5	>98%, Standard References Grade	20mg	$280.0	2022-02-28
eNovation Chemicals LLC	D511563-20mg	Peimine	23496-41-5	97%	20mg	$200	2022-06-06
LKT Labs	P1634-5 mg	Peimine	23496-41-5	≥98%	5mg	$92.50	2023-07-10
MedChemExpress	HY-N0212-10mM*1mLinDMSO	Peimine	23496-41-5	≥98.0%	10mM*1mLinDMSO	￥660	2023-07-26
PhytoLab	89486-50mg	Peimine	23496-41-5	≥ 95.0 %	50mg	€904.5000000000001
S e l l e c k ZHONG GUO	S9281-1mg	Peimine	23496-41-5	99.17%	1mg	¥1204.64	2023-09-15

Peimine Synthesis

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Peimine Related Literature

1. The absorption of glycosaminoglycans of different molecular weight obtained from Apostichopus japonicus: an in vitro and in situ study

Mengjie Ma,Han Wang,Yongkai Yuan,Yuanhong Wang,Shuang Yang,Zhihua Lv Food Funct. 2021 12 5551
2. Direct preparation of unprotected aminimides (R3N+–NH?) from natural aliphatic tertiary alkaloids (R3N) by [Mn(TDCPP)Cl]-catalysed N-amination reaction

Shilong Zhang,Yungen Liu,Fangrong Xing,Chi-Ming Che Chem. Commun. 2020 56 9102
3. Rapid screening and evaluation of antioxidants in alkaloid natural products by capillary electrophoresis with chemiluminescence detection

Yuan Pang,Yi-Ke Huang,Fan Li,Feng-Qing Yang,Zhi-Ning Xia Anal. Methods 2016 8 6545
4. Molecular recognition of parallel quadruplex [d-(TTGGGGT)]4 by mitoxantrone: binding with 1?:?4 stoichiometry leads to telomerase inhibition

Tarikere Palakshan Pradeep,Sweta Tripathi,Ritu Barthwal RSC Adv. 2016 6 71652
5. Sustainable approaches for the study of alkaloids from plants using supercritical fluid-based processes

Jessy Pavón-Pérez,Alejandro Vallejos-Almirall,Cristian Agurto-Mu?oz,Oscar Galarce-Bustos Green Chem. 2022 24 9450
6. Natural product isolation

Otto Sticher Nat. Prod. Rep. 2008 25 517
7. A low proportion n-6/n-3 PUFA diet supplemented with Antarctic krill (Euphausia superba) oil protects against osteoarthritis by attenuating inflammation in ovariectomized mice

Yufeng Dai,Lei Zhang,Ziyi Yan,Zhuo Li,Meng Fu,Changhu Xue,Jingfeng Wang Food Funct. 2021 12 6766
8. Chemistry, bioactivity and geographical diversity of steroidal alkaloids from the Liliaceae family

Hui-Jun Li,Yan Jiang,Ping Li Nat. Prod. Rep. 2006 23 735
9. Veratrum alkaloids

K. J. Morgan,J. A. Barltrop Q. Rev. Chem. Soc. 1958 12 34

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